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Compound of Interest

Compound Name: Sulfamethoxypyridazine-d3

Cat. No.: B15088428 Get Quote

This technical guide provides a comprehensive overview of the synthesis and characterization

of Sulfamethoxypyridazine-d3, an isotopically labeled analog of the sulfonamide antibiotic,

Sulfamethoxypyridazine. This document is intended for researchers, scientists, and

professionals in the field of drug development and medicinal chemistry.

Introduction
Sulfamethoxypyridazine is a long-acting sulfonamide antibiotic. The deuterated form,

Sulfamethoxypyridazine-d3, serves as an invaluable internal standard for pharmacokinetic

and metabolic studies, as well as a reference material in analytical testing. The incorporation of

three deuterium atoms in the methoxy group provides a distinct mass shift, enabling sensitive

and accurate quantification by mass spectrometry.

Synthesis of Sulfamethoxypyridazine-d3
The synthesis of Sulfamethoxypyridazine-d3 involves a multi-step process, beginning with

the formation of a key intermediate, followed by the introduction of the deuterated methoxy

group.

General Synthesis Pathway
The synthesis of the parent compound, Sulfamethoxypyridazine, typically proceeds through the

reaction of 4-aminobenzenesulfonamide with 3,6-dichloropyridazine to form N-(6-
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chloropyridazin-3-yl)sulfanilamide. This intermediate is then reacted with a methoxide source to

yield the final product. For the synthesis of Sulfamethoxypyridazine-d3, a deuterated

methoxide source is utilized in the final step.

A plausible synthetic route is outlined below:

Step 1: Synthesis of 4-amino-N-(6-chloropyridazin-3-yl)benzenesulfonamide. This

intermediate is synthesized by the condensation reaction of sulfanilamide with 3,6-

dichloropyridazine.

Step 2: Synthesis of Sulfamethoxypyridazine-d3. The intermediate from Step 1 is then

reacted with a deuterated methoxide, such as sodium methoxide-d3, to introduce the

trideuteriomethoxy group.

Synthesis Workflow for Sulfamethoxypyridazine-d3

Starting Materials

Synthetic Steps

Intermediate Final Product

Sulfanilamide

Step 1: Condensation

3,6-Dichloropyridazine Sodium Methoxide-d3

Step 2: Nucleophilic Substitution

4-amino-N-(6-chloropyridazin-3-yl)benzenesulfonamide Sulfamethoxypyridazine-d3

Click to download full resolution via product page

Caption: Synthesis workflow for Sulfamethoxypyridazine-d3.
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Experimental Protocol (General)
A detailed experimental protocol for the synthesis of Sulfamethoxypyridazine-d3 is not

publicly available. However, based on the general synthesis of sulfonamides, a representative

procedure would involve the following steps. Note that specific reaction conditions such as

solvents, temperatures, and reaction times would need to be optimized.

Step 1: Synthesis of 4-amino-N-(6-chloropyridazin-3-yl)benzenesulfonamide

Dissolve sulfanilamide in a suitable aprotic solvent (e.g., dimethylformamide or N-methyl-2-

pyrrolidone).

Add a base (e.g., potassium carbonate or sodium hydride) to the solution.

Add 3,6-dichloropyridazine to the reaction mixture.

Heat the mixture at an elevated temperature for several hours.

Monitor the reaction progress by thin-layer chromatography (TLC) or high-performance liquid

chromatography (HPLC).

Upon completion, cool the reaction mixture and precipitate the product by adding water.

Filter, wash, and dry the crude product.

Purify the intermediate by recrystallization or column chromatography.

Step 2: Synthesis of Sulfamethoxypyridazine-d3

Dissolve the intermediate, 4-amino-N-(6-chloropyridazin-3-yl)benzenesulfonamide, in a

suitable solvent (e.g., methanol-d4 or a dry aprotic solvent).

Add a solution of sodium methoxide-d3 in methanol-d4.

Heat the reaction mixture under reflux for several hours.

Monitor the reaction by TLC or HPLC.

After completion, cool the mixture and neutralize with an acid (e.g., acetic acid).
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Remove the solvent under reduced pressure.

Purify the crude Sulfamethoxypyridazine-d3 by recrystallization or column

chromatography.

Characterization of Sulfamethoxypyridazine-d3
The identity, purity, and isotopic enrichment of the synthesized Sulfamethoxypyridazine-d3
must be confirmed through a series of analytical techniques.

Physicochemical Properties
Property Value

Molecular Formula C₁₁H₉D₃N₄O₃S

Molecular Weight 283.32 g/mol

Appearance White to Off-White Solid

Solubility DMSO (Slightly), Methanol (Slightly)

Analytical Characterization
A comprehensive characterization of Sulfamethoxypyridazine-d3 involves multiple analytical

methods to ensure its quality as a reference standard.
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Characterization Workflow for Sulfamethoxypyridazine-d3

Analytical Techniques

Characterization Data

Sulfamethoxypyridazine-d3

HPLC NMR Spectroscopy
(¹H, ¹³C)

Mass Spectrometry
(HRMS) Elemental Analysis

Purity Assessment Structural Elucidation Isotopic Enrichment Elemental Composition
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To cite this document: BenchChem. [An In-Depth Technical Guide to the Synthesis and
Characterization of Sulfamethoxypyridazine-d3]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15088428#synthesis-and-
characterization-of-sulfamethoxypyridazine-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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